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An In-depth Technical Guide to 4-Chloro-2-methyl-D-phenylalanine: Properties, Applications,
and Experimental Considerations

Introduction

4-Chloro-2-methyl-D-phenylalanine is a non-proteinogenic amino acid derivative that has
garnered interest within the scientific community, particularly in the fields of medicinal chemistry
and drug development. Its unique structure, featuring both a chlorine atom and a methyl group
on the phenyl ring of D-phenylalanine, imparts distinct chemical properties that make it a
valuable building block for synthesizing complex molecules and a tool for investigating
biological processes. This guide provides a comprehensive overview of its chemical properties,
synthesis, applications, and essential experimental protocols, tailored for researchers and
professionals in the pharmaceutical and biochemical sciences.

Part 1: Core Chemical and Physical Properties

The specific placement of the chloro and methyl groups on the phenyl ring significantly
influences the molecule's steric and electronic properties, which in turn dictates its reactivity
and potential biological activity.
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Compound Identity

o Systematic Name: (2R)-2-amino-3-(4-chloro-2-methylphenyl)propanoic acid

Common Synonyms: 4-Chloro-2-methyl-D-phenylalanine

CAS Number: 947615-10-3

Molecular Formula: C10H12CINO2[1]

Molecular Weight: 213.66 g/mol [1][2]

Physicochemical Data

A summary of the key physicochemical properties is presented in the table below. These
characteristics are fundamental for its handling, formulation, and application in experimental
settings.

Property Value Source(s)

White to off-white or light
Appearance _ . [31[4][5][6]
cream powder/crystalline solid.

. . 214 - 218 °C (with
Melting Point N [4]
decomposition)

" Slightly soluble in water. Mixes
Solubility with water [718]

N Store at O - 8 °C in a dry, well-
Storage Conditions ] [41[6]
ventilated place.

Part 2: Synthesis and Chemical Reactivity

The synthesis of 4-Chloro-2-methyl-D-phenylalanine is a multi-step process that requires
careful control of reagents and conditions to achieve the desired stereochemistry and purity.

Conceptual Synthesis Pathway
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While specific proprietary synthesis methods may vary, a general conceptual pathway can be
illustrated. A common approach involves the modification of a phenylalanine precursor. The
diagram below outlines a logical workflow for such a synthesis.

Conceptual Synthesis Workflow
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Caption: Applications of 4-Chloro-2-methyl-D-phenylalanine in various scientific fields.

Part 4: Analytical Methodologies

To ensure the quality and purity of 4-Chloro-2-methyl-D-phenylalanine, several analytical

techniques are employed.
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Experimental Protocol: Purity Assessment by HPLC

High-Performance Liquid Chromatography (HPLC) is the standard method for determining the
purity of this compound.

Objective: To quantify the purity of a 4-Chloro-2-methyl-D-phenylalanine sample.

Materials:

4-Chloro-2-methyl-D-phenylalanine sample

HPLC-grade water

HPLC-grade acetonitrile (ACN)

Trifluoroacetic acid (TFA)

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um)
Procedure:
» Mobile Phase Preparation:
o Mobile Phase A: 0.1% TFA in water.
o Mobile Phase B: 0.1% TFA in ACN.
o Sample Preparation:

o Accurately weigh and dissolve the sample in a suitable solvent (e.g., a mixture of water
and ACN) to a final concentration of approximately 1 mg/mL.

e HPLC Conditions:
o Column: C18 reverse-phase.

o Flow Rate: 1.0 mL/min.
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o Injection Volume: 10 pL.

o Detection Wavelength: 220 nm.

o Gradient: A typical gradient might run from 5% B to 95% B over 20 minutes.
e Analysis:

o Inject the sample and record the chromatogram.

o Calculate the purity based on the area percentage of the main peak relative to the total
peak area.

Self-Validation: The protocol's integrity is maintained by running a blank (solvent only) to
establish a baseline and using a well-characterized reference standard to confirm peak
retention time and response. System suitability tests (e.g., replicate injections to check for
consistent retention times and peak areas) should be performed before sample analysis to
ensure the system is operating correctly.

Part 5: Safety, Handling, and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
laboratory safety.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side shields, gloves (nitrile or butyl rubber are suitable), and a lab coat. [7][9]*
Handling: Avoid contact with skin, eyes, and clothing. Avoid creating dust. Use in a well-
ventilated area or under a fume hood. [3][9]Wash hands thoroughly after handling. [3][9]*
Storage: Keep the container tightly closed and store in a dry, well-ventilated place at the
recommended temperature of O - 8 °C. [4][6]Store away from incompatible materials such as
strong oxidizing agents. [3][7]* Spills: For minor spills, sweep up the solid material, avoiding
dust generation, and place it in a suitable container for disposal. [7][9]For major spills,
evacuate the area and follow emergency procedures. [7]* Disposal: All waste must be
handled in accordance with local, state, and federal regulations. [7]

Conclusion
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4-Chloro-2-methyl-D-phenylalanine is a specialized chemical with significant potential in
synthetic chemistry and biomedical research. Its distinct properties, stemming from its
substituted phenyl ring, make it a valuable tool for developing new therapeutics and for
fundamental studies in protein science. A thorough understanding of its chemical properties,
reactivity, and handling requirements is essential for its effective and safe utilization in a
research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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